Cas no 137271-81-9 (3-(prop-2-en-1-yl)pyrrolidine-2,5-dione)

• Product Name: 3-(prop-2-en-1-yl)pyrrolidine-2,5-dione
• CAS No: 137271-81-9
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 6442185
• Update Time: 2025-10-20

3-(prop-2-en-1-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(prop-2-en-1-yl)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 3-(2-propen-1-yl)-

• Inchi： 1S/C7H9NO2/c1-2-3-5-4-6(9)8-7(5)10/h2,5H,1,3-4H2,(H,8,9,10)
• InChI Key： TZUHAFZBTABDSM-UHFFFAOYSA-N
• SMILES： N1C(=O)CC(CC=C)C1=O

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 284.5±9.0 °C(Predicted)
• pka: 9.54±0.50(Predicted)

Additional information on 3-(prop-2-en-1-yl)pyrrolidine-2,5-dione

Introduction to 3-(prop-2-en-1-yl)pyrrolidine-2,5-dione (CAS No. 137271-81-9)

3-(prop-2-en-1-yl)pyrrolidine-2,5-dione, identified by the Chemical Abstracts Service Number (CAS No.) 137271-81-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic diketone exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular framework, featuring a pyrrolidine core conjugated with an acryl group, positions it as a versatile building block for drug discovery and material science applications.

The compound's structure consists of a six-membered nitrogen-containing ring (pyrrolidine) with two ketone groups at the 2 and 5 positions, and an ethylene-vinyl side chain attached to the 3-position. This arrangement imparts reactivity that is useful in forming more complex molecules through condensation, cyclization, or functional group transformations. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse synthetic pathways, making it a focal point for medicinal chemists exploring novel therapeutic agents.

In recent years, 3-(prop-2-en-1-yl)pyrrolidine-2,5-dione has garnered attention in the development of pharmacologically relevant compounds. Its pyrrolidine scaffold is commonly found in natural products and drug candidates due to its ability to interact with biological targets such as enzymes and receptors. The acryl group further enhances its utility by enabling Michael addition reactions, which are pivotal in constructing complex molecular architectures.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyrrolidine ring mimics ATP binding pockets, while the acryl moiety can be functionalized to enhance binding affinity and selectivity. Recent studies have demonstrated that derivatives of 3-(prop-2-en-1-yl)pyrrolidine-2,5-dione exhibit promising inhibitory activity against various kinases, including those overexpressed in resistant tumor phenotypes. This has spurred interest in exploring its potential as a lead compound or intermediate for next-generation anticancer agents.

Furthermore, the compound has shown promise in the field of neurodegenerative disease research. The pyrrolidine core is structurally analogous to several known neuroactive compounds, suggesting that derivatives may interact with neurotransmitter systems or modulate pathways implicated in diseases such as Alzheimer's and Parkinson's. Preliminary computational studies have identified potential binding modes of 3-(prop-2-en-1-yl)pyrrolidine-2,5-dione with amyloid-beta plaques, hinting at its potential utility in developing therapies targeting protein aggregation.

The synthetic accessibility of 3-(prop-2-en-1-yl)pyrrolidine-2,5-dione also contributes to its appeal in industrial and academic research settings. It can be synthesized through well-established methods involving condensation reactions between appropriate precursors, allowing for scalable production. This accessibility enables researchers to rapidly explore its derivatives and evaluate their biological activity without significant synthetic hurdles.

Advances in high-throughput screening (HTS) and structure-based drug design (SBDD) have further highlighted the importance of compounds like 3-(prop-2-en-1-yl)pyrrolidine-2,5-dione. These technologies rely on large libraries of diverse molecules to identify leads with desired properties. The structural features of this compound make it a suitable candidate for inclusion in such libraries, where it can be screened against numerous biological targets to uncover novel therapeutic opportunities.

The versatility of 3-(prop-2-en-1-yl)pyrrolidine-2,5-dione extends beyond pharmaceutical applications. In material science, its ability to undergo polymerization reactions has been explored for creating novel polymers with specific mechanical or electronic properties. These polymers may find use in coatings, adhesives, or even organic electronic devices due to their tunable characteristics derived from the pyrrolidine-polymer backbone.

In conclusion,3-(prop-2-enyl)-pyrrolidinone dione (CAS No 13727181 -9) stands as a remarkable compound with broad implications across multiple scientific disciplines. Its unique structural attributes position it as a valuable intermediate for synthesizing bioactive molecules, particularly those targeting critical biological pathways involved in human health and disease. As research continues to uncover new applications and derivatives,this compound will undoubtedly remain at the forefront of chemical innovation.